(E)-3-(1,3-BENZODIOXOL-5-YL)-N-(2-METHOXY-4-NITROPHENYL)-2-PROPENAMIDE

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H14N2O6/c1-23-15-9-12(19(21)22)4-5-13(15)18-17(20)7-3-11-2-6-14-16(8-11)25-10-24-14/h2-9H,10H2,1H3,(H,18,20)/b7-3+
• InChI Key: NFHDAZYLAOMKKL-XVNBXDOJSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H14N2O6
• Molecular Weight: 342.30 g/mol

Description

(E)-3-(1,3-BENZODIOXOL-5-YL)-N-(2-METHOXY-4-NITROPHENYL)-2-PROPENAMIDE is an organic compound that features a benzodioxole moiety and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(1,3-BENZODIOXOL-5-YL)-N-(2-METHOXY-4-NITROPHENYL)-2-PROPENAMIDE typically involves the following steps:

Formation of the Benzodioxole Moiety: This can be achieved through the cyclization of catechol derivatives with formaldehyde.

Nitration of the Phenyl Ring:

Amide Bond Formation: The final step involves the formation of the amide bond between the benzodioxole derivative and the nitrophenyl derivative, typically using coupling reagents like EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (N,N’-Dicyclohexylcarbodiimide).

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

(E)-3-(1,3-BENZODIOXOL-5-YL)-N-(2-METHOXY-4-NITROPHENYL)-2-PROPENAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas over a palladium catalyst or sodium borohydride.

Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride in methanol.

Substitution: Sodium hydride in DMF (Dimethylformamide) for nucleophilic substitution.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: Potential use as a ligand in catalytic reactions.

Biology

Pharmacology: Investigation of its potential as a drug candidate due to its structural features.

Biochemical Studies: Used in studies to understand its interaction with biological molecules.

Medicine

Drug Development: Potential use in the development of new therapeutic agents.

Diagnostic Tools: Possible use in the development of diagnostic reagents.

Industry

Material Science: Use in the synthesis of novel materials with unique properties.

Agriculture: Potential use in the development of agrochemicals.

Mechanism of Action

The mechanism of action of (E)-3-(1,3-BENZODIOXOL-5-YL)-N-(2-METHOXY-4-NITROPHENYL)-2-PROPENAMIDE would depend on its specific application. In a biological context, it might interact with specific enzymes or receptors, modulating their activity. The benzodioxole moiety could be involved in π-π stacking interactions, while the nitrophenyl group might participate in hydrogen bonding or electrostatic interactions.

Comparison with Similar Compounds

Similar Compounds

(E)-3-(1,3-BENZODIOXOL-5-YL)-N-(4-NITROPHENYL)-2-PROPENAMIDE: Lacks the methoxy group, which could affect its reactivity and biological activity.

(E)-3-(1,3-BENZODIOXOL-5-YL)-N-(2-METHOXY-4-CHLOROPHENYL)-2-PROPENAMIDE: Contains a chlorine atom instead of a nitro group, which could influence its chemical properties and applications.

Uniqueness

The presence of both the methoxy and nitro groups in (E)-3-(1,3-BENZODIOXOL-5-YL)-N-(2-METHOXY-4-NITROPHENYL)-2-PROPENAMIDE makes it unique in terms of its electronic properties and potential reactivity. These functional groups can significantly influence the compound’s behavior in chemical reactions and its interactions with biological targets.